1-butyryl-4-(2-thienylsulfonyl)piperazine

• IUPAC Name: 1-(4-thiophen-2-ylsulfonylpiperazin-1-yl)butan-1-one
• InChI: InChI=1S/C12H18N2O3S2/c1-2-4-11(15)13-6-8-14(9-7-13)19(16,17)12-5-3-10-18-12/h3,5,10H,2,4,6-9H2,1H3
• InChI Key: XLRTTZXGEQOFBX-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=CS2
• Molecular Formula: C12H18N2O3S2
• Molecular Weight: 302.4 g/mol

Description

1-butyryl-4-(2-thienylsulfonyl)piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a piperazine derivative that has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 1-butyryl-4-(2-thienylsulfonyl)piperazine is not fully understood. However, it is believed to act as a modulator of the GABAergic system. It has been shown to increase the release of GABA and to enhance the binding of GABA to its receptors. This leads to an increase in the inhibitory effects of GABA in the central nervous system, resulting in its anxiolytic and anticonvulsant effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its antidepressant effects. It has also been shown to have anxiolytic effects by reducing the activity of the amygdala, which is involved in the regulation of anxiety and fear.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-butyryl-4-(2-thienylsulfonyl)piperazine in lab experiments is its high potency and selectivity. It has been shown to be effective at low concentrations, which makes it an ideal compound for in vitro and in vivo studies. However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for the study of 1-butyryl-4-(2-thienylsulfonyl)piperazine. One of the areas of research is the development of new derivatives of this compound with improved pharmacological properties. Another area of research is the investigation of its potential use in the treatment of other neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand its mechanism of action and to identify its potential side effects.
Conclusion
In conclusion, this compound is a piperazine derivative that has gained significant attention in scientific research due to its potential therapeutic applications. It has been shown to have anticonvulsant, anxiolytic, and antidepressant properties. While there are still many areas of research that need to be explored, this compound has the potential to be a valuable tool in the development of new treatments for neurological disorders.

Scientific Research Applications

1-butyryl-4-(2-thienylsulfonyl)piperazine has been extensively studied for its potential therapeutic applications. It has been shown to have anticonvulsant, anxiolytic, and antidepressant properties. This compound has also been studied for its potential use in the treatment of neuropathic pain, as well as in the treatment of drug addiction.